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Compound of Interest

Compound Name: 5-Benzoyl-2-benzimidazolinone

CAS No.: 21472-33-3

Cat. No.: B117170

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, experimental

protocols, and biological activities of prominent isomers of the molecular formula

C14H10N2O2. The focus is on three key isomers: 1,4-diaminoanthraquinone, 1,5-

diaminoanthraquinone, and 2,6-diaminoanthraquinone. These compounds are of significant

interest due to their applications in the dye industry, materials science, and their emerging

potential in pharmacology.

Physicochemical and Spectroscopic Properties
The physicochemical and spectroscopic properties of the three isomers are summarized in the

tables below for easy comparison.

Table 1: Physicochemical Properties of C14H10N2O2
Isomers
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Property
1,4-
Diaminoanthraquin
one

1,5-
Diaminoanthraquin
one

2,6-
Diaminoanthraquin
one

IUPAC Name

1,4-

diaminoanthracene-

9,10-dione

1,5-

diaminoanthracene-

9,10-dione

2,6-

diaminoanthracene-

9,10-dione

CAS Number 128-95-0 129-44-2 131-14-6

Molecular Weight 238.24 g/mol 238.24 g/mol 238.24 g/mol

Appearance
Dark violet to black

solid

Red to purple

crystalline solid

Reddish-brown

crystalline solid

Melting Point 268-270 °C >300 °C >325 °C

Boiling Point ~380.84 °C (estimate) ~560 °C (estimate) ~878.15 °C (estimate)

Density 1.44 g/cm³ 1.55 g/cm³ 1.354 g/cm³

Water Solubility Very low Insoluble Sparingly soluble

Organic Solvent

Solubility

Soluble in benzene,

pyridine; slightly

soluble in hot aniline,

ethanol

Soluble in hot

nitrobenzene; slightly

soluble in ethanol,

ether, benzene,

acetone, chloroform

Soluble in pyridine,

nitrobenzene;

sparingly soluble in

ethanol, acetone

Table 2: Spectroscopic Data of C14H10N2O2 Isomers
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Spectroscopic Data
1,4-
Diaminoanthraquin
one

1,5-
Diaminoanthraquin
one

2,6-
Diaminoanthraquin
one

¹H NMR (DMSO-d6,

ppm)

δ 8.30, 8.26, 7.78,

7.20
Not readily available δ 6.8-8.5 (m, Ar-H)

¹³C NMR (CDCl3,

ppm)

δ 183.95, 145.38,

134.57, 132.58,

127.77, 126.42,

110.81

Not readily available Not readily available

FT-IR (KBr, cm⁻¹)

Major peaks indicative

of N-H, C=O, and

aromatic C=C

stretching.

Major peaks indicative

of N-H, C=O, and

aromatic C=C

stretching.

3210 (-NH), 3063 (=C-

H), 1664 (-C=O), 1573

(-N=N-), 1304 (=C-N)

Mass Spectrometry

(m/z)

Molecular Ion [M]⁺ at

238

Molecular Ion [M]⁺ at

238

Molecular Ion [M]⁺ at

238

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of these compounds are

crucial for reproducible research.

Synthesis of 1,4-Diaminoanthraquinone
A common method for the synthesis of 1,4-diaminoanthraquinone involves the reaction of 1,4-

dihydroxyanthraquinone (quinizarin) with ammonia in the presence of a reducing agent.

Protocol:

To a reaction vessel, add 1,4-dihydroxyanthraquinone, an organic solvent (e.g., ethylene

glycol methyl ether), and hydrazine hydrate. The molar ratio of hydrazine hydrate to 1,4-

dihydroxyanthraquinone should be approximately 0.6-0.8:1.

Seal the vessel and introduce ammonia gas to a pressure of 0.2-0.5 MPa.

Heat the reaction mixture to 50-100 °C and maintain for 3-4 hours with stirring.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117170?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


After the reaction is complete, cool the vessel and slowly vent the excess ammonia gas.

The product, the leuco form of 1,4-diaminoanthraquinone, will precipitate.

Filter the precipitate and wash with a small amount of cold organic solvent.

The leuco form can be oxidized to 1,4-diaminoanthraquinone by air oxidation.

Synthesis of 1,5-Diaminoanthraquinone
A prevalent industrial method for synthesizing 1,5-diaminoanthraquinone is through the

ammonolysis of 1,5-dinitroanthraquinone.

Protocol:

In a high-pressure autoclave, charge 1,5-dinitroanthraquinone and an organic solvent such

as toluene.

Add liquid ammonia in a significant molar excess (e.g., 20:1 to 40:1 ratio of ammonia to

dinitroanthraquinone).

Heat the autoclave to approximately 150 °C, reaching a pressure of around 50-60

atmospheres.

Maintain the reaction for 7-12 hours with stirring.

After cooling and depressurizing the autoclave, the product can be isolated by filtration.

Wash the solid product with the solvent and dry under vacuum.

Synthesis of 2,6-Diaminoanthraquinone
One synthetic route to 2,6-diaminoanthraquinone involves the amidation of 2,6-

anthraquinonedisulfonic acid.

Protocol:

Start with the sulfonation of anthraquinone to produce a mixture of 2,6- and 2,7-

anthraquinonedisulfonic acids.
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Separate the 2,6-disulfonic acid isomer, often by precipitating its sodium salt.

The isolated 2,6-anthraquinonedisulfonic acid is then subjected to amidation. This is typically

carried out by heating with aqueous ammonia in an autoclave.

The resulting 2,6-diaminoanthraquinone can be purified by recrystallization from a suitable

solvent like pyridine or nitrobenzene.[1]

Purification by Column Chromatography
Protocol:

Prepare a slurry of silica gel in a non-polar eluent (e.g., a mixture of hexanes and ethyl

acetate).

Pack a glass column with the silica gel slurry.

Dissolve the crude diaminoanthraquinone sample in a minimal amount of a suitable solvent

(e.g., dichloromethane).

Load the sample onto the top of the silica gel column.

Elute the column with a solvent system of increasing polarity. The separation of the

components can be monitored by thin-layer chromatography (TLC).

Collect the fractions containing the desired isomer and evaporate the solvent to obtain the

purified product.

Spectroscopic Analysis
¹H and ¹³C NMR Spectroscopy:

Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable

deuterated solvent (e.g., DMSO-d6 or CDCl3).

Instrument: A 400 MHz or higher field NMR spectrometer.
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Parameters: Use standard parameters for ¹H and ¹³C NMR acquisition. For quantitative

analysis, ensure a sufficient relaxation delay.

FT-IR Spectroscopy:

Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry

KBr powder and pressing it into a thin disk. Alternatively, use an ATR-FTIR spectrometer.

Instrument: A Fourier-transform infrared spectrometer.

Parameters: Acquire the spectrum in the range of 4000-400 cm⁻¹.

Mass Spectrometry:

Sample Introduction: Introduce the sample via direct infusion or after separation by gas or

liquid chromatography.

Ionization: Use a suitable ionization technique such as electron ionization (EI) or

electrospray ionization (ESI).

Analysis: Obtain the mass-to-charge ratio of the molecular ion and characteristic fragment

ions.

Biological Activity and Potential Applications
Anthraquinone derivatives have garnered significant attention for their potential as anticancer

agents. Their planar structure allows them to intercalate with DNA, and they can also inhibit

topoisomerase enzymes, leading to cell cycle arrest and apoptosis.[2]

Cytotoxicity Assessment by MTT Assay
The MTT assay is a colorimetric method to assess cell viability.

Protocol:

Cell Seeding: Plate cancer cells (e.g., HeLa, HepG2) in a 96-well plate at a density of 1 x 10⁴

cells/well and incubate for 24 hours.
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Compound Treatment: Treat the cells with various concentrations of the

diaminoanthraquinone isomers and incubate for 48-72 hours.

MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at

37 °C.

Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan

crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

The absorbance is proportional to the number of viable cells.

Anticancer Mechanism of Action
While the precise signaling pathways for each isomer are still under investigation, the general

mechanisms for anticancer anthraquinones involve:

DNA Intercalation: The planar aromatic structure of the anthraquinone core allows it to insert

between the base pairs of DNA, disrupting DNA replication and transcription.

Topoisomerase Inhibition: These compounds can stabilize the topoisomerase-DNA cleavage

complex, leading to DNA strand breaks.[3][4]

Induction of Apoptosis: By causing DNA damage and cellular stress, diaminoanthraquinones

can trigger programmed cell death (apoptosis) through various signaling pathways.

Cell Cycle Arrest: They can halt the progression of the cell cycle, often at the G2/M phase,

preventing cancer cell proliferation.[5][6]

Some studies suggest the involvement of the PI3K/Akt/mTOR signaling pathway in the

autophagy and apoptosis induced by certain anthraquinone derivatives.[7]

Visualizations
Experimental Workflow: Synthesis and Purification of
Diaminoanthraquinones
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General workflow for the synthesis, purification, and analysis of diaminoanthraquinones.

Signaling Pathway: Potential Anticancer Mechanism of
Diaminoanthraquinones
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A simplified diagram of the potential anticancer mechanisms of diaminoanthraquinones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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